![molecular formula C21H16N2O2 B5702922 4-(benzyloxy)-N-(2-cyanophenyl)benzamide](/img/structure/B5702922.png)
4-(benzyloxy)-N-(2-cyanophenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(Benzyloxy)-N-(2-cyanophenyl)benzamide, also known as BNCB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BNCB is a benzamide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.
Scientific Research Applications
4-(benzyloxy)-N-(2-cyanophenyl)benzamide has been studied for its potential therapeutic applications, including its use as an anti-inflammatory agent, a cancer drug, and a treatment for Alzheimer's disease. 4-(benzyloxy)-N-(2-cyanophenyl)benzamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in inflammation. 4-(benzyloxy)-N-(2-cyanophenyl)benzamide has also been found to induce apoptosis in cancer cells and inhibit the growth of tumors. Additionally, 4-(benzyloxy)-N-(2-cyanophenyl)benzamide has been found to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.
Mechanism of Action
4-(benzyloxy)-N-(2-cyanophenyl)benzamide exerts its biological effects by inhibiting the activity of specific enzymes and proteins. 4-(benzyloxy)-N-(2-cyanophenyl)benzamide inhibits the activity of COX-2 by binding to its active site, preventing the conversion of arachidonic acid to prostaglandins. 4-(benzyloxy)-N-(2-cyanophenyl)benzamide induces apoptosis in cancer cells by activating the caspase cascade, which leads to the cleavage of various cellular proteins and DNA fragmentation. 4-(benzyloxy)-N-(2-cyanophenyl)benzamide inhibits the aggregation of amyloid-beta peptides by binding to their hydrophobic regions, preventing their self-assembly into toxic oligomers.
Biochemical and Physiological Effects
4-(benzyloxy)-N-(2-cyanophenyl)benzamide has been found to have various biochemical and physiological effects, including anti-inflammatory, anticancer, and neuroprotective effects. 4-(benzyloxy)-N-(2-cyanophenyl)benzamide reduces the production of prostaglandins and other inflammatory mediators, leading to a decrease in inflammation. 4-(benzyloxy)-N-(2-cyanophenyl)benzamide induces apoptosis in cancer cells by activating the caspase cascade, leading to the destruction of cancer cells. 4-(benzyloxy)-N-(2-cyanophenyl)benzamide inhibits the aggregation of amyloid-beta peptides, leading to a decrease in their toxicity and potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
4-(benzyloxy)-N-(2-cyanophenyl)benzamide has several advantages for lab experiments, including its stability, solubility, and availability. 4-(benzyloxy)-N-(2-cyanophenyl)benzamide is stable under various conditions, making it suitable for long-term storage and handling. 4-(benzyloxy)-N-(2-cyanophenyl)benzamide is soluble in various solvents, making it easy to dissolve and prepare for experiments. 4-(benzyloxy)-N-(2-cyanophenyl)benzamide is also commercially available, making it accessible to researchers. However, 4-(benzyloxy)-N-(2-cyanophenyl)benzamide has some limitations, including its potential toxicity and limited pharmacokinetic data. 4-(benzyloxy)-N-(2-cyanophenyl)benzamide has been found to be toxic to some cell types at high concentrations, limiting its use in certain experiments. Additionally, there is limited information on the pharmacokinetics of 4-(benzyloxy)-N-(2-cyanophenyl)benzamide, including its absorption, distribution, metabolism, and excretion.
Future Directions
There are several future directions for the study of 4-(benzyloxy)-N-(2-cyanophenyl)benzamide, including its optimization as a drug candidate, its use in combination therapy, and its application in other disease models. 4-(benzyloxy)-N-(2-cyanophenyl)benzamide has shown promising results as an anti-inflammatory agent, a cancer drug, and a treatment for Alzheimer's disease. Further optimization of 4-(benzyloxy)-N-(2-cyanophenyl)benzamide could lead to the development of more potent and selective drugs. 4-(benzyloxy)-N-(2-cyanophenyl)benzamide could also be used in combination with other drugs to enhance its therapeutic effects. Additionally, 4-(benzyloxy)-N-(2-cyanophenyl)benzamide could be tested in other disease models, such as cardiovascular disease and diabetes, to explore its potential therapeutic applications.
Conclusion
In conclusion, 4-(benzyloxy)-N-(2-cyanophenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. 4-(benzyloxy)-N-(2-cyanophenyl)benzamide has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied. 4-(benzyloxy)-N-(2-cyanophenyl)benzamide has shown promising results as an anti-inflammatory agent, a cancer drug, and a treatment for Alzheimer's disease. Further optimization of 4-(benzyloxy)-N-(2-cyanophenyl)benzamide and exploration of its potential therapeutic applications could lead to the development of new drugs for various diseases.
Synthesis Methods
4-(benzyloxy)-N-(2-cyanophenyl)benzamide can be synthesized using different methods, including the reduction of 4-(benzyloxy)-N-(2-nitrophenyl)benzamide with sodium dithionite, the reaction of 4-(benzyloxy)-N-(2-iodophenyl)benzamide with copper(I) cyanide, and the coupling of 4-(benzyloxy)benzoic acid with 2-cyanophenylamine. The yield and purity of 4-(benzyloxy)-N-(2-cyanophenyl)benzamide depend on the method used for its synthesis.
properties
IUPAC Name |
N-(2-cyanophenyl)-4-phenylmethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2O2/c22-14-18-8-4-5-9-20(18)23-21(24)17-10-12-19(13-11-17)25-15-16-6-2-1-3-7-16/h1-13H,15H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFJLDGVORUYGFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)C(=O)NC3=CC=CC=C3C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-cyanophenyl)-4-phenylmethoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.